Cas no 1361819-58-0 (2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde
• CAS No: 1361819-58-0
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4932174
• Update Time: 2025-06-08

2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde

• Inchi： 1S/C9H10F2N2O2/c1-15-7-2-5(4-14)8(9(10)11)6(3-12)13-7/h2,4,9H,3,12H2,1H3
• InChI Key： FQERYGPIKCKRBB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C=C(N=C1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• XLogP3: 0.1
• Topological Polar Surface Area: 65.2

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde (CAS No. 1361819-58-0)

2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde, identified by its CAS number 1361819-58-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its biological activity and versatility in drug design. The presence of multiple functional groups, including an aldehyde, an amine, a methoxy group, and a difluoromethyl substituent, makes this molecule a promising candidate for further exploration in synthetic chemistry and drug development.

The structural configuration of 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde exhibits unique chemical properties that are influenced by the electronic and steric effects of its substituents. The aldehyde group (CHO) at the 4-position serves as a reactive site for various chemical transformations, such as condensation reactions, nucleophilic additions, and oxidation processes. This reactivity is crucial for the synthesis of more complex molecules and the development of novel pharmacophores.

The amine group (–NH2) at the 2-position introduces basicity to the molecule, which can be exploited in interactions with acidic functional groups or in coordination chemistry. Additionally, the methoxy group (–OCH3) at the 6-position provides electronic modulation through resonance effects, influencing the overall reactivity and binding affinity of the compound. The difluoromethyl group (–CF2H) at the 3-position enhances lipophilicity and metabolic stability, which are critical factors in drug design to improve bioavailability and reduce degradation rates.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit properties relevant to various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The specific arrangement of functional groups in 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde suggests potential applications in these fields.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to tailor its properties for specific biological targets. For instance, the aldehyde group can be used to form Schiff bases or heterocyclic compounds, while the amine group can participate in peptidomimetic synthesis or enzyme inhibition studies.

Recent advancements in computational chemistry have further enhanced the understanding of how structural features influence biological activity. Molecular modeling studies indicate that 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde may interact with biological targets through multiple binding modes, increasing its potential as a lead compound for drug discovery. These studies suggest that optimization of its substituents could lead to improved binding affinity and selectivity.

The pharmaceutical industry has been particularly interested in pyridine derivatives due to their role as key pharmacophores in many successful drugs. For example, drugs like glibenclamide (a diabetes medication) and certain antiviral agents contain pyridine moieties that contribute significantly to their efficacy. The structural motifs present in 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde align well with these established pharmacophores, making it a valuable candidate for further investigation.

In addition to its potential as an intermediate in drug synthesis, this compound may also find applications in agrochemicals and material science. Pyridine derivatives are known for their stability under various environmental conditions, which makes them suitable for formulations that require long shelf life or resistance to degradation.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as formylation and protection-deprotection strategies. Advances in green chemistry have also led to the development of more sustainable synthetic methods that minimize waste and hazardous byproducts.

The role of spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and mass spectrometry is crucial in characterizing this compound accurately. These methods provide detailed information about its molecular structure, purity, and chemical environment, which are essential for both research and industrial applications.

Future research directions may focus on exploring the pharmacological properties of derivatives derived from 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde. By modifying its substituents or exploring different solvation environments, scientists may uncover new therapeutic applications or enhance existing ones. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications.

In conclusion,2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde (CAS No. 1361819-58-0) represents a fascinating subject of study with significant potential in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and synthetic research. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in developing new treatments for various diseases.